Cas no 13639-21-9 (Benzoic acid,2-hydroxy-, sodium salt (1:2))

Benzoic acid,2-hydroxy-, sodium salt (1:2) structure
13639-21-9 structure
Product Name:Benzoic acid,2-hydroxy-, sodium salt (1:2)
CAS No:13639-21-9
MF:C7H4Na2O3
MW:182.084403991699
CID:214249
PubChem ID:160978
Update Time:2025-04-19

Benzoic acid,2-hydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-, sodium salt (1:2)
    • disodium salicylate
    • disodium,2-oxidobenzoate
    • 2-Hydroxybenzoic acid, disodium salt
    • Benzoic acid, 2-hydroxy-, disodium salt
    • 13639-21-9
    • Benzoic acid, 2-hydroxy-, sodium salt (1:2)
    • DTXSID60889616
    • EINECS 237-127-8
    • Inchi: 1S/C7H6O3.2Na/c8-6-4-2-1-3-5(6)7(9)10;;/h1-4,8H,(H,9,10);;/q;2*+1/p-2
    • InChI Key: XQOMBBVRHLFPOS-UHFFFAOYSA-L
    • SMILES: [Na+].[Na+].[O-]C1C=CC=CC=1C(=O)[O-]

Computed Properties

  • Exact Mass: 181.99562
  • Monoisotopic Mass: 181.99558255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 63.19
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